Cas no 23466-08-2 (2-Propoxy-1,3,2lambda~5~-dioxaphosphinan-2-one)
23466-08-2 structure
Product Name:2-Propoxy-1,3,2lambda~5~-dioxaphosphinan-2-one
CAS No:23466-08-2
MF:C6H13O4P
MW:180.138783216476
CID:2837038
PubChem ID:53951399
Update Time:2024-03-01
2-Propoxy-1,3,2lambda~5~-dioxaphosphinan-2-one Chemical and Physical Properties
Names and Identifiers
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- 2-Propoxy-1,3,2lambda~5~-dioxaphosphinan-2-one
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- Inchi: 1S/C6H13O4P/c1-2-4-8-11(7)9-5-3-6-10-11/h2-6H2,1H3
- InChI Key: ISHPDRKKTUPYBQ-UHFFFAOYSA-N
- SMILES: P1(=O)(OCCC)OCCCO1
Computed Properties
- Exact Mass: 180.05514589g/mol
- Monoisotopic Mass: 180.05514589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 44.8
2-Propoxy-1,3,2lambda~5~-dioxaphosphinan-2-one Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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